2-((4,5-Dimethylfuran-2-yl)methyl)-2,8-diazaspiro[4.5]decane

• IUPAC Name: 2-[(4,5-dimethylfuran-2-yl)methyl]-2,8-diazaspiro[4.5]decane
• InChI: InChI=1S/C15H24N2O/c1-12-9-14(18-13(12)2)10-17-8-5-15(11-17)3-6-16-7-4-15/h9,16H,3-8,10-11H2,1-2H3
• InChI Key: NUHIKOQXEAABIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC(=C1)CN2CCC3(C2)CCNCC3)C
• Molecular Formula: C15H24N2O
• Molecular Weight: 248.36 g/mol

Description

2-((4,5-Dimethylfuran-2-yl)methyl)-2,8-diazaspiro[4.5]decane is a spirocyclic amine featuring a 2,8-diazaspiro[4.5]decane core substituted at the 2-position with a (4,5-dimethylfuran-2-yl)methyl group. Its molecular formula is inferred as C₁₅H₂₂N₂O, with a molecular weight of 246.35 g/mol (calculated).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((4,5-Dimethylfuran-2-yl)methyl)-2,8-diazaspiro[4.5]decane typically involves multi-step organic reactions. One common approach is the functionalization of 2,5-dimethylfuran through a series of reactions including ring-opening, condensation, and cyclization . The initial step often involves the ring opening of 2,5-dimethylfuran to form intermediates like 2,5-hexanedione, which can then undergo further transformations to yield the desired spirocyclic structure.

Industrial Production Methods

the principles of green chemistry and sustainable practices are often employed to optimize the yield and minimize environmental impact during the synthesis .

Chemical Reactions Analysis

Types of Reactions

2-((4,5-Dimethylfuran-2-yl)methyl)-2,8-diazaspiro[4.5]decane can undergo various types of chemical reactions, including:

Oxidation: The furan ring can be oxidized to form different functional groups.

Reduction: Reduction reactions can modify the diazaspirodecane moiety.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at different positions on the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and various nucleophiles and electrophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the furan ring can yield compounds with aldehyde or carboxylic acid functional groups, while reduction can lead to the formation of alcohols or amines .

Scientific Research Applications

2-((4,5-Dimethylfuran-2-yl)methyl)-2,8-diazaspiro[4.5]decane has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a model compound for studying spirocyclic structures.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and potential therapeutic applications.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs.

Industry: It may be used in the development of new materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism by which 2-((4,5-Dimethylfuran-2-yl)methyl)-2,8-diazaspiro[4.5]decane exerts its effects is not fully understood. it is believed to interact with specific molecular targets and pathways, potentially involving the modulation of enzyme activity or receptor binding . Further research is needed to elucidate the exact mechanisms and pathways involved.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table and analysis compare the target compound with key analogs, focusing on substituents, molecular properties, and applications:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituent	Physical/Chemical Properties	Applications	References
2-((4,5-Dimethylfuran-2-yl)methyl)-2,8-diazaspiro[4.5]decane (Target)	C₁₅H₂₂N₂O	246.35 (calculated)	(4,5-Dimethylfuran-2-yl)methyl	Polarity influenced by furan oxygen; moderate lipophilicity inferred.	Pharmaceutical intermediate (hypothesized)	—
2-Benzyl-2,8-diazaspiro[4.5]decane	C₁₅H₂₂N₂	230.35	Benzyl	Density: 1.07 g/cm³; Boiling point: 340.8°C; High lipophilicity due to aromatic ring.	Synthetic intermediate
2-(4-Cyclopropylphenyl)-2,8-diazaspiro[4.5]decan-1-one hydrochloride	C₁₇H₂₃ClN₂O	306.45 (calculated)	4-Cyclopropylphenyl, ketone	Enhanced steric bulk from cyclopropyl; ketone enables nucleophilic reactions.	Pharmaceutical intermediate
2-(Propan-2-yl)-2,8-diazaspiro[4.5]decan-3-one hydrochloride	C₁₁H₂₁ClN₂O	232.75	Propan-2-yl, ketone	Low molecular weight; ketone functionality may improve solubility.	Research chemical
8-Boc-2,8-diazaspiro[4.5]decane	C₁₂H₂₂N₂O₂	226.32 (calculated)	tert-Butoxycarbonyl (Boc)	Boc group protects amine during synthesis; facilitates peptide coupling.	Synthetic intermediate

Key Findings:

Substituent Effects: The benzyl derivative (C₁₅H₂₂N₂) exhibits higher lipophilicity than the furan-substituted target compound due to the absence of polar oxygen . Ketone-containing analogs (e.g., C₁₇H₂₃ClN₂O) offer reactive sites for further functionalization, such as condensation or reduction reactions .

Molecular Weight Trends :

• The target compound (246.35 g/mol) is heavier than the benzyl analog (230.35 g/mol) due to the oxygen atom in the furan ring.
• Derivatives with smaller substituents (e.g., propan-2-yl, MW 232.75 g/mol) prioritize lower molecular weight for enhanced bioavailability .

Functional Group Impact :

• Boc-protected derivatives (e.g., C₁₂H₂₂N₂O₂) are critical in multi-step syntheses, protecting amines during reactions .
• The furan oxygen in the target compound may improve solubility compared to purely hydrocarbon substituents.

Applications :

• Most analogs are intermediates in pharmaceutical research, with ketone- and Boc-containing variants enabling diverse synthetic pathways .

Biological Activity

The compound 2-((4,5-Dimethylfuran-2-yl)methyl)-2,8-diazaspiro[4.5]decane is a member of the spirocyclic class of compounds, notable for its unique structural characteristics and potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of 2-((4,5-Dimethylfuran-2-yl)methyl)-2,8-diazaspiro[4.5]decane can be represented as follows:

• Molecular Formula : C15H26N2O
• Molecular Weight : 250.39 g/mol
• CAS Number : Not explicitly listed but can be derived from its structure.

The presence of the dimethylfuran moiety is significant as it may contribute to the compound's biological properties, particularly in terms of antimicrobial and anti-inflammatory activities.

The proposed mechanisms through which compounds like 2-((4,5-Dimethylfuran-2-yl)methyl)-2,8-diazaspiro[4.5]decane exert their biological effects may include:

• Cell Cycle Arrest : Similar compounds have shown the ability to arrest the cell cycle in specific phases (e.g., S and G2/M phases) in yeast models, indicating a potential mechanism for inhibiting microbial growth .
• Energy Dependency : The antimicrobial activity observed in related compounds has been noted to be energy-dependent, suggesting that these compounds may disrupt cellular energy metabolism in pathogens.

Anti-inflammatory Effects

Research on related spirocyclic compounds suggests that they may also possess anti-inflammatory properties. This is particularly relevant in conditions where inflammation plays a critical role in disease progression.

Case Study 1: Antimicrobial Efficacy

A study investigating the efficacy of DMHF found that it exhibited significant antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungi like Candida albicans. The compound's ability to inhibit biofilm formation and disrupt fungal dimorphism was particularly noteworthy . While direct studies on 2-((4,5-Dimethylfuran-2-yl)methyl)-2,8-diazaspiro[4.5]decane are still needed, these findings provide a foundation for exploring similar activities.

Case Study 2: Structure-Activity Relationship (SAR)

Research into the SAR of furan-containing compounds has revealed that modifications to the furan ring can significantly influence biological activity. For instance, varying substituents on the furan ring can enhance or diminish antimicrobial properties . This highlights the importance of structural analysis in understanding the potential therapeutic applications of 2-((4,5-Dimethylfuran-2-yl)methyl)-2,8-diazaspiro[4.5]decane.

Data Table: Summary of Biological Activities

Compound Name	Activity Type	Mechanism of Action	Reference
DMHF	Antimicrobial	Cell cycle arrest; energy-dependent
2-((4,5-DMF)	Potential Antimicrobial	Similar to DMHF; requires further study	-
Spirocyclic Compounds	Anti-inflammatory	Modulation of inflammatory pathways